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Compound of Interest

Compound Name: Diisostearyl malate

Cat. No.: B1593918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisostearyl malate is a synthetic ester of malic acid and isostearyl alcohol, widely utilized in

the cosmetics and personal care industry.[1][2] Its popularity stems from its multifunctional

properties as an emollient, skin-conditioning agent, and surfactant.[2] This technical guide

provides a comprehensive overview of the molecular interactions of diisostearyl malate,

detailing its physicochemical properties, synthesis, and mechanisms of action. It is intended for

researchers, scientists, and drug development professionals seeking a deeper understanding

of this versatile ingredient.

Physicochemical Properties
Diisostearyl malate is a high molecular weight ester with a complex branched structure that

dictates its physical and chemical behaviors. Its key properties are summarized in the table

below.
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Property Value Reference

Molecular Formula C40H78O5 [3]

Molecular Weight 639.04 g/mol [3]

Appearance
Colorless to slightly yellow,

viscous liquid
[4]

Solubility
Insoluble in water, soluble in

oils
[2]

Boiling Point (estimated) 676.3 ± 35.0 °C [2]

Synthesis of Diisostearyl Malate
The primary industrial method for synthesizing diisostearyl malate is through the direct

esterification of malic acid with isostearyl alcohol.[2] This reaction is typically catalyzed by a

strong acid and driven to completion by the removal of water, a byproduct of the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular
Interactions of Diisostearyl Malate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593918#understanding-the-molecular-interactions-
of-diisostearyl-malate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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